molecular formula C22H23N3O2S B2860647 N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(methylthio)benzamide CAS No. 1421491-07-7

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(methylthio)benzamide

Cat. No. B2860647
CAS RN: 1421491-07-7
M. Wt: 393.51
InChI Key: ZRVLPRGBGYFXEK-UHFFFAOYSA-N
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Description

N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(methylthio)benzamide is a useful research compound. Its molecular formula is C22H23N3O2S and its molecular weight is 393.51. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

  • Synthesis Techniques : Research has explored the synthesis of various benzamide derivatives, including those similar to N-((3-cyclopentyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl)-2-(methylthio)benzamide. For instance, Adhami et al. (2012) studied the synthesis of thiadiazolobenzamide through cyclization reactions, providing insights into compound formation and characterization techniques (Adhami et al., 2012).

  • Crystallography and Spectroscopy Analysis : X-ray crystallography and various spectroscopic methods (IR, NMR) have been used to elucidate the structures of similar benzamide compounds. This approach is crucial in understanding the molecular configuration and properties of these compounds (Younes et al., 2020).

Biological Applications

  • Histone Deacetylase Inhibition : Some benzamide derivatives have been shown to have histone deacetylase (HDAC) inhibitory activity, suggesting potential applications in cancer therapy. For example, Zhou et al. (2008) described the synthesis and biological evaluation of a benzamide derivative with selective inhibition of HDACs (Zhou et al., 2008).

  • Antineoplastic Properties : Research on benzamide derivatives has also included investigations into their antineoplastic and antimonoamineoxidase properties, suggesting potential therapeutic applications in cancer treatment (Markosyan et al., 2010).

  • Sensing Applications : Certain benzamide compounds have demonstrated potential in colorimetric sensing, such as the detection of fluoride anions. This suggests their application in environmental monitoring or diagnostics (Younes et al., 2020).

Material Science and Chemistry

  • Gel Formation and Material Stability : Some benzamide derivatives have shown the ability to form gels and exhibit specific interactions like π-π interactions, highlighting their utility in material science and supramolecular chemistry (Yadav & Ballabh, 2020).

  • Photophysical Properties : Benzamide derivatives have been used to study photophysical properties, including fluorescent labeling and photostability, which are important in fields like bioimaging and sensor development (Frade et al., 2007).

properties

IUPAC Name

N-[(3-cyclopentyl-4-oxophthalazin-1-yl)methyl]-2-methylsulfanylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H23N3O2S/c1-28-20-13-7-6-12-18(20)21(26)23-14-19-16-10-4-5-11-17(16)22(27)25(24-19)15-8-2-3-9-15/h4-7,10-13,15H,2-3,8-9,14H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZRVLPRGBGYFXEK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CSC1=CC=CC=C1C(=O)NCC2=NN(C(=O)C3=CC=CC=C32)C4CCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H23N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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